Cas no 2164867-54-1 (2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid
• CAS No: 2164867-54-1
• MF: C₁₁H₁₉NO₆S
• MW: 293.336662530899
• CID: 6326378
• PubChem ID: 154828515
• Update Time: 2025-05-18

2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid
• 2164867-54-1
• EN300-1071208
• 2-[3-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,1-dioxothiolan-3-yl]acetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid

• Inchi： 1S/C11H19NO6S/c1-10(2,3)18-9(15)12-11(6-8(13)14)4-5-19(16,17)7-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： NBLQZLJFOSWUPB-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 293.09330850g/mol
• Monoisotopic Mass: 293.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid

Comprehensive Guide to 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid (CAS No. 2164867-54-1)

2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid (CAS No. 2164867-54-1) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a sulfonamide derivative, features a unique structure combining a tert-butoxycarbonyl (Boc) protecting group and a thiolane-1,1-dioxide moiety. Its molecular formula and precise structural characteristics make it valuable for drug discovery and peptide chemistry.

The compound's Boc-protected amino group enhances its stability during synthetic processes, making it a preferred choice for researchers working on peptide coupling reactions and small molecule drug development. Recent trends in pharmaceutical chemistry highlight the growing demand for sulfone-containing compounds like this one, as they exhibit improved metabolic stability and bioavailability in drug candidates.

One of the most searched questions in chemical databases revolves around the synthetic applications of Boc-protected sulfonamides. In this context, 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid serves as a versatile building block for creating sulfonamide-based inhibitors, particularly in the development of enzyme-targeted therapies. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amide bonds with various amines.

The thiolane-1,1-dioxide component of this molecule has attracted attention in medicinal chemistry due to its potential to modulate biological activity. Researchers frequently investigate how the sulfone group influences molecular interactions with protein targets, a hot topic in structure-activity relationship (SAR) studies. The compound's CAS No. 2164867-54-1 is often searched in conjunction with terms like "sulfone drug discovery" and "Boc-protected amino acid derivatives", reflecting its relevance in current research.

From a chemical properties perspective, this compound typically appears as a white to off-white crystalline powder with specific solubility characteristics. It demonstrates stability under standard laboratory conditions but requires protection from moisture to maintain its integrity. The Boc group can be selectively removed under acidic conditions, making it valuable for stepwise synthesis approaches in complex molecule construction.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for synthesizing such sulfone-containing compounds. Recent publications have highlighted innovative approaches to reduce waste and improve atom economy in the production of 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid derivatives. These developments align with the pharmaceutical industry's push toward environmentally friendly synthesis methods.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have investigated its use in creating specialty polymers with unique properties. The combination of sulfone and carboxylic acid functionalities offers opportunities for developing novel materials with specific thermal and mechanical characteristics, addressing another trending topic in advanced material science.

Quality control of 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The analytical data for CAS No. 2164867-54-1 is frequently requested by quality assurance professionals in the chemical and pharmaceutical industries.

Storage and handling recommendations for this compound emphasize maintaining it in a cool, dry environment, protected from light. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with any chemical substance. This precautionary approach aligns with current laboratory safety trends and regulatory expectations in research facilities worldwide.

The market for specialty chemical intermediates like 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid continues to grow, driven by increasing investment in drug discovery programs and biopharmaceutical research. Custom synthesis services offering this compound often highlight its availability in various quantities, from milligram-scale for initial research to kilogram quantities for process development.

Future research directions for compounds with CAS No. 2164867-54-1 may explore their potential in emerging therapeutic areas, such as targeted protein degradation or PROTAC technology. The versatility of its chemical structure makes it a candidate for incorporation into novel drug modalities, addressing another highly searched topic in contemporary medicinal chemistry literature.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-1,1-dioxo-1lambda6-thiolan-3-yl)acetic acid represents an important chemical building block with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility continue to make CAS No. 2164867-54-1 a subject of ongoing investigation and commercial interest in the chemical and life sciences industries.